Cas no 388088-71-9 (6-(Morpholin-4-yl)nicotinic Acid hydrazide)

• Product Name: 6-(Morpholin-4-yl)nicotinic Acid hydrazide
• CAS No: 388088-71-9
• MF: C₁₀H₁₄N₄O₂
• MW: 222.243761539459
• MDL: MFCD03407297
• CID: 303522
• PubChem ID: 2776467
• Update Time: 2025-06-25

6-(Morpholin-4-yl)nicotinic Acid hydrazide Chemical and Physical Properties

Names and Identifiers

• 6-Morpholinonicotinohydrazide
• 3-Pyridinecarboxylicacid, 6-(4-morpholinyl)-, hydrazide
• 6-(4-MORPHOLINO)NICOTINOHYDRAZIDE
• 6-(Morpholin-4-yl)nicotinic acid hydrazide
• 6-Morpholin-4-ylnicotinohydrazide
• 6-morpholin-4-ylpyridine-3-carbohydrazide
• PS-4286
• 2-ETHOXY-5-[(PYRIDINE-3-CARBONYL)-AMINO]-BENZENESULFONYLCHLORIDE
• J-518938
• 388088-71-9
• POOWVLHXEUFOEL-UHFFFAOYSA-N
• MFCD03407297
• FT-0621257
• AKOS016014404
• CS-0317907
• A824285
• 6-(morpholin-4-yl)pyridine-3-carbohydrazide
• DTXSID70380104
• SCHEMBL4930304
• 6-morpholinonicotinic acid hydrazide
• DB-069727
• 6-(Morpholin-4-yl)nicotinic Acid hydrazide

• MDL： MFCD03407297
• Inchi： 1S/C10H14N4O2/c11-13-10(15)8-1-2-9(12-7-8)14-3-5-16-6-4-14/h1-2,7H,3-6,11H2,(H,13,15)
• InChI Key： POOWVLHXEUFOEL-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=CC(C(NN)=O)=CN=2)CC1

Computed Properties

• Exact Mass: 222.11200
• Monoisotopic Mass: 222.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 80.5Ų

Experimental Properties

• Melting Point: 196 °C
• PSA: 80.48000
• LogP: 0.67790

6-(Morpholin-4-yl)nicotinic Acid hydrazide Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Additional information on 6-(Morpholin-4-yl)nicotinic Acid hydrazide

Introduction to 6-(Morpholin-4-yl)nicotinic Acid hydrazide (CAS No. 388088-71-9)

6-(Morpholin-4-yl)nicotinic Acid hydrazide, identified by the Chemical Abstracts Service Number (CAS No.) 388088-71-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of hydrazide derivatives, which are widely recognized for their versatile applications in medicinal chemistry. The structural motif of this molecule incorporates a morpholine ring, a heterocyclic structure known for its stability and biological activity, linked to a nicotinic acid hydrazide moiety. Such a combination positions 6-(Morpholin-4-yl)nicotinic Acid hydrazide as a promising candidate for further exploration in drug discovery and therapeutic intervention.

The significance of 6-(Morpholin-4-yl)nicotinic Acid hydrazide is underscored by its potential role in modulating biological pathways relevant to various diseases. Nicotinic acid derivatives, including hydrazides, have been extensively studied for their pharmacological properties. The presence of the hydrazide group (-NH-NH2) in the molecule suggests possible interactions with biological targets such as enzymes and receptors, which could lead to therapeutic effects. Additionally, the morpholine ring contributes to the compound's solubility and bioavailability, making it an attractive scaffold for drug development.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced efficacy and reduced side effects. 6-(Morpholin-4-yl)nicotinic Acid hydrazide fits into this broader context as it represents a hybrid structure that combines the known pharmacophoric elements of both nicotinic acid and morpholine. This dual functionality has opened up avenues for exploring its utility in treating conditions such as inflammation, neurodegenerative disorders, and metabolic diseases. The compound's ability to interact with multiple biological targets makes it a valuable asset in the quest for innovative therapeutic strategies.

One of the most compelling aspects of 6-(Morpholin-4-yl)nicotinic Acid hydrazide is its potential application in addressing neurological disorders. Nicotinic acid derivatives have shown promise in preclinical studies for their ability to modulate cholinergic systems, which are crucial for cognitive function and neural communication. The morpholine moiety further enhances its potential by providing additional binding sites on biological targets, thereby increasing its therapeutic window. This dual action makes 6-(Morpholin-4-yl)nicotinic Acid hydrazide a candidate for developing treatments against conditions like Alzheimer's disease, Parkinson's disease, and other neurodegenerative ailments.

The pharmacokinetic profile of 6-(Morpholin-4-yl)nicotinic Acid hydrazide is another area of interest. Studies have indicated that compounds with similar structural features exhibit favorable absorption, distribution, metabolism, and excretion (ADME) properties. The solubility imparted by the morpholine ring ensures better bioavailability, while the hydrazide group influences its metabolic pathways. These characteristics are critical for designing drugs that can be effectively administered and utilized by the body. Further research is needed to fully elucidate the pharmacokinetic behavior of this compound, but preliminary data suggest promising prospects.

From a synthetic chemistry perspective, 6-(Morpholin-4-yl)nicotinic Acid hydrazide represents an interesting challenge due to its complex structure. The synthesis involves multiple steps, including functional group transformations and protective group strategies, which require careful optimization. Advances in synthetic methodologies have enabled chemists to develop more efficient routes for producing such compounds. The ability to synthesize 6-(Morpholin-4-yl)nicotinic Acid hydrazide on a scalable basis is essential for advancing its preclinical and clinical development.

The role of computational chemistry in studying 6-(Morpholin-4-yl)nicotinic Acid hydrazide cannot be overstated. Molecular modeling techniques have been instrumental in predicting the compound's interactions with biological targets and understanding its mechanism of action. By leveraging computational tools, researchers can identify potential binding sites on proteins and enzymes, which can guide experimental design. This approach has significantly reduced the time and cost associated with drug discovery while improving success rates.

In conclusion, 6-(Morpholin-4-yl)nicotinic Acid hydrazide (CAS No. 388088-71-9) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for developing novel therapeutics targeting various diseases. Ongoing studies continue to uncover new applications and mechanisms of action associated with this compound, reinforcing its importance in the field of medicinal chemistry.